Cas no 1427460-57-8 (6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 1427460-57-8
• MF: C₉H₄BrF₃N₂O₂
• MW: 309.039471626282
• CID: 4699756
• Update Time: 2025-06-14

6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid
• 6-Bromo-2-(trifluoromethyl)imidazo-[1,2-a]pyridine-3-carboxylic acid
• PC300742
• BC4713701
• 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid

• Inchi： 1S/C9H4BrF3N2O2/c10-4-1-2-5-14-7(9(11,12)13)6(8(16)17)15(5)3-4/h1-3H,(H,16,17)
• InChI Key： INTMPAQBPBWBSN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(C(F)(F)F)=C(C(=O)O)N2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Topological Polar Surface Area: 54.6

Additional information on 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid

Recent Advances in the Application of 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1427460-57-8) in Chemical Biology and Pharmaceutical Research

The compound 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1427460-57-8) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic compound, featuring both bromo and trifluoromethyl substituents, exhibits unique physicochemical properties that make it particularly valuable for the development of novel therapeutic agents. Recent studies have demonstrated its potential as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

Structural analysis reveals that the imidazo[1,2-a]pyridine core provides an excellent platform for molecular interactions with biological targets, while the bromo substituent at the 6-position offers opportunities for further functionalization through cross-coupling reactions. The trifluoromethyl group at the 2-position significantly enhances the compound's metabolic stability and membrane permeability, addressing common challenges in drug development. The carboxylic acid moiety at the 3-position serves as a versatile handle for amide bond formation or other derivatization strategies.

In recent medicinal chemistry applications, this compound has been employed as a building block for the development of kinase inhibitors, particularly targeting protein kinases involved in inflammatory and oncogenic signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating potent and selective inhibitors of JAK family kinases, showing promising results in preclinical models of autoimmune diseases. The electron-withdrawing properties of the trifluoromethyl group were found to significantly enhance binding affinity to the ATP-binding pocket of these kinases.

Pharmacological evaluations have revealed that derivatives of 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid exhibit favorable drug-like properties, including good solubility and moderate plasma protein binding. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate that the scaffold maintains acceptable metabolic stability across various species, with the trifluoromethyl group contributing to reduced oxidative metabolism by cytochrome P450 enzymes.

The compound has also found applications in chemical biology as a fluorescent probe for studying protein-ligand interactions. Its inherent fluorescence properties, combined with the ability to undergo various bioconjugation reactions, make it valuable for developing FRET-based assays and other biophysical screening methods. A 2024 study in ACS Chemical Biology reported its successful use in developing a turn-on fluorescent probe for monitoring kinase activity in live cells.

Current research directions focus on expanding the therapeutic applications of this scaffold, with particular interest in its potential for targeting protein-protein interactions and allosteric binding sites. The unique combination of its structural features offers opportunities for addressing challenging drug targets that have proven difficult to modulate with traditional small molecules. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting growing industry interest in its therapeutic potential.

From a synthetic chemistry perspective, recent advances have improved the scalability and efficiency of producing 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid. New catalytic methods have been developed for its preparation, including palladium-catalyzed cyclization approaches that offer better yields and purity compared to traditional synthetic routes. These methodological improvements are facilitating broader exploration of its chemical space in drug discovery programs.

In conclusion, 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid represents a versatile and pharmacologically relevant scaffold with multiple applications in drug discovery and chemical biology. Its unique structural features, combined with demonstrated biological activity and favorable physicochemical properties, position it as an important tool for developing next-generation therapeutics. Ongoing research continues to uncover new applications and optimization strategies for this promising compound.